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Compound of Interest

Compound Name: N-nitroso-enalapril
CAS No.: 2994317-06-3
Cat. No.: B16334061
Get Quote
. J

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals to prevent
the formation of N-nitroso-enalapril during drug manufacturing.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments aimed at
preventing N-nitroso-enalapril formation.
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Issue

Potential Cause

Recommended Action

High levels of N-nitroso-
enalapril detected in the final
product despite process

controls.

Presence of high nitrite levels
in excipients. Nitrite impurities
in common excipients are a
primary source of nitrosating

agents.

1. Test all excipients for nitrite
content using a validated
analytical method (see
Experimental Protocols
section). 2. Qualify excipient
suppliers and establish
specifications for maximum
allowable nitrite levels. 3.
Consider using excipients with

known low nitrite content.

Inadequate pH control during
manufacturing. Acidic
conditions significantly
accelerate the rate of

nitrosation.

1. Monitor and maintain the pH
of the drug product formulation
in a neutral to basic range. The
optimal pH for enalapril
stability is around 3.0,
however, this acidic pH is also
favorable for nitrosation.
Therefore, a balance must be
struck.[1] 2. Incorporate
buffering agents to maintain a
consistent pH throughout the
manufacturing process and

during storage.
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Ineffective antioxidant
concentration. The
concentration of the
antioxidant may not be
sufficient to scavenge all

available nitrosating agents.

1. Increase the concentration
of the antioxidant. Studies
have shown that antioxidants
at approximately 1 wt% can
inhibit nitrosamine formation by
over 80%.[2][3][4] 2. Evaluate
the efficacy of different
antioxidants. Ascorbic acid and
a-tocopherol are effective, but
their performance can vary
depending on the formulation

matrix.

Inconsistent results in N-
nitroso-enalapril levels across

different batches.

S ) 1. Implement a robust raw
Variability in raw material ) o
] ) material qualification program.
quality. Inconsistent levels of _ _
o o Test each batch of incoming
nitrite impurities in different o L
o excipients for nitrite levels. 2.
batches of the same excipient ) )
) Work with suppliers to ensure
from the same or different ) ] )
] consistent quality and tight
suppliers. o N
control over nitrite impurities.

Fluctuations in environmental
conditions during
manufacturing and storage.
High temperature and humidity
can promote the formation of

N-nitroso-enalapril.

1. Maintain strict control over
temperature and relative
humidity (RH) in manufacturing
and storage areas. 2. Package
the final drug product in
materials with low moisture

permeability.

N-nitroso-enalapril formation
detected during stability

studies.

Degradation of enalapril or
excipients over time, releasing

reactive species.

1. Incorporate an effective
antioxidant in the formulation
to scavenge nitrosating agents
that may form during storage.
2. Conduct long-term stability
studies under various
temperature and humidity
conditions to assess the

potential for N-nitroso-enalapril
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formation over the product's
shelf life.

Frequently Asked Questions (FAQs)

1. What is N-nitroso-enalapril and why is it a concern?

N-nitroso-enalapril is a nitrosamine impurity that can form during the manufacturing or storage
of enalapril-containing drug products.[5] Nitrosamines are classified as probable human
carcinogens, and their presence in pharmaceuticals is strictly regulated by health authorities
like the FDA and EMA.

2. How is N-nitroso-enalapril formed?

N-nitroso-enalapril is formed through a chemical reaction between the secondary amine
group in the enalapril molecule and a nitrosating agent.[5] This reaction is typically accelerated
by acidic conditions, heat, and moisture.[5]

3. What are the primary sources of nitrosating agents in drug manufacturing?

The most common source of nitrosating agents is nitrite impurities present in raw materials,
particularly excipients.[6] Nitrites can react with the secondary amine of enalapril to form N-
nitroso-enalapril.

4. How can the formation of N-nitroso-enalapril be prevented?
Several strategies can be employed to prevent the formation of N-nitroso-enalapril:

o Control of Raw Materials: Sourcing and using excipients with very low levels of nitrite
impurities.

e Process Control: Maintaining a neutral to slightly basic pH during the manufacturing process
and controlling temperature and humidity.

e Use of Inhibitors: Incorporating antioxidants, also known as nitrosamine scavengers, into the
formulation.
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5. Which antioxidants are effective in preventing N-nitroso-enalapril formation?

Ascorbic acid (Vitamin C) and a-tocopherol (Vitamin E) have been shown to be effective
inhibitors of nitrosamine formation.[3][4] They act by scavenging nitrosating agents, thereby
preventing them from reacting with enalapril.

6. What is the acceptable limit for N-nitroso-enalapril in drug products?

Regulatory agencies have set strict limits for nitrosamine impurities in pharmaceuticals. The
acceptable intake (Al) limit for N-nitroso-enalapril is set by the FDA. It is crucial to consult the
latest regulatory guidelines for the specific limit.

Data Presentation

Table 1: Efficacy of Antioxidants in Inhibiting Nitrosamine Formation

Inhibition of Nitrosamine

Antioxidant Concentration (wt%) .
Formation
Ascorbic Acid ~1.0 >80%[2][3][4]
Sodium Ascorbate ~1.0 >80%][2]
o-Tocopherol ~1.0 >80%[2][3]
Caffeic Acid ~1.0 >80%][2]
Ferulic Acid ~1.0 >80%][2]

Table 2: Impact of pH on Enalapril Degradation
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.. . L. Primary Degradation
Condition % Enalapril Remaining
Products

Enalaprilat,

0.1 N Hydrochloric Acid (24h) 80.4% ) ] )
Diketopiperazine[7][8]

Enalaprilat,

Water (24h) 95.2% . . .
Diketopiperazine[7][8]

0.1 N Sodium Hydroxide (30

min)

7.5% Enalaprilat[7][8]

Experimental Protocols

1. Protocol for Quantification of N-nitroso-enalapril by LC-MS/MS

This protocol provides a general framework. Specific parameters should be optimized and

validated for your specific product and equipment.

e Instrumentation: A high-performance liquid chromatography (HPLC) system coupled with a
tandem mass spectrometer (MS/MS).

e Sample Preparation:

Accurately weigh and crush a representative number of tablets.

o

Dissolve the powdered tablets in a suitable solvent (e.g., methanol/water mixture).

[¢]

[¢]

Vortex and sonicate to ensure complete dissolution.

Centrifuge the solution to pelletize insoluble excipients.

[e]

o

Filter the supernatant through a 0.22 pm filter.

The final concentration should be adjusted to fall within the calibration curve range.

[¢]

o Chromatographic Conditions:

o Column: A suitable C18 or equivalent reversed-phase column.
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o Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol or acetonitrile
with 0.1% formic acid (B).

o Flow Rate: Typically 0.3-0.5 mL/min.

o Column Temperature: 40°C.

e Mass Spectrometry Conditions:
o lonization Mode: Positive electrospray ionization (ESI+).

o MRM Transitions: Monitor for specific precursor-to-product ion transitions for N-nitroso-
enalapril and an appropriate internal standard.

o Quantification: Create a calibration curve using certified reference standards of N-nitroso-
enalapril.

2. Protocol for Determination of Nitrite in Excipients (Griess Test)
The Griess test is a colorimetric method for the determination of nitrite.

 Principle: The Griess reagent reacts with nitrite in an acidic medium to form a pink-colored
azo dye. The intensity of the color is proportional to the nitrite concentration and is measured
spectrophotometrically.

e Reagents:

o Griess Reagent: A solution containing sulfanilamide and N-(1-naphthyl)ethylenediamine
dihydrochloride in an acidic buffer.

o Nitrite Standard Solutions: A series of solutions with known nitrite concentrations.
e Procedure:

o Sample Preparation: Extract a known weight of the excipient with deionized water. Vortex
and sonicate to dissolve the nitrite. Centrifuge and filter the solution.

o Reaction: Add the Griess reagent to the sample extract and the standard solutions.
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o Incubation: Allow the reaction to proceed for a specified time at room temperature.

o Measurement: Measure the absorbance of the solutions at approximately 540 nm using a
spectrophotometer.

o Quantification: Construct a calibration curve from the standard solutions and determine the
nitrite concentration in the sample.

Visualizations
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Click to download full resolution via product page

Caption: Formation pathway of N-nitroso-enalapril.
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Caption: Troubleshooting workflow for high N-nitroso-enalapril levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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